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Compound of Interest

Compound Name: SAE-14

Cat. No.: B10831564

The proper disposal of laboratory materials is a critical component of ensuring a safe and
environmentally responsible research environment. The term "SAE-14" can refer to several
distinct materials, each with its own specific disposal protocols. This guide provides essential
information to identify the nature of your "SAE-14" substance and outlines the necessary step-
by-step procedures for its safe disposal.

Identifying Your "SAE-14" Material

Before proceeding with disposal, it is imperative to correctly identify the specific "SAE-14"
substance you are working with. The Safety Data Sheet (SDS) that accompanied the product is
the primary source for this information. Below is a summary of materials that may be referred to
as "SAE-14," based on available data.

Key Components of

Material Name Common Application .
Concern for Disposal
AEROSHELL GREASE 14 Aviation Lubricating Grease Highly-refined mineral oils
Moisture Retention Agent ]
SACOA SE14 Low-foaming block copolymer
(Surfactant)

Carbon, Manganese,
SAE 12114 Free-cutting Steel Phosphorus, Sulfur, Lead
(0.15-0.35%)[1][2][3]

SAE 14 Lead Alloy Lead[4]
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Essential Disposal Protocols

The following protocols provide a step-by-step guide for the proper disposal of chemical waste.
It is crucial to consult the specific Safety Data Sheet (SDS) for your material before initiating
any disposal procedures.

General Laboratory Chemical Waste Disposal Protocol:
Waste Identification and Labeling:
o Once a chemical is no longer needed, it must be designated as "Hazardous Waste."[5]

o Affix a "Hazardous Waste" label to a suitable, leak-proof container.[5][6] The container
must be in good condition with no cracks or leaks.[5]

o Clearly write the full chemical name(s) on the label in English. Chemical formulas or
abbreviations are not acceptable.[5]

Container Management:
o Ensure the waste container is compatible with the chemical it holds.[5]

o Keep the container securely closed except when adding waste.[5] An open funnel should
not be left in the container.[7]

o Leave at least 5% of the container volume as empty space to allow for thermal expansion.

[6]
Waste Segregation and Storage:

o Segregate incompatible waste streams to prevent dangerous reactions.[6][7] For example,
do not store flammable waste with oxidizers, or acidic waste with caustic waste.[7]

o Store waste containers in a designated, well-ventilated area, preferably in secondary
containment bins.[5][7]

Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a waste pickup.[5]

o Do not dispose of hazardous chemicals down the drain.[5][7]
Specific Guidance for Potential "SAE-14" Materials:

e For AEROSHELL GREASE 14: While not classified as a hazardous waste under GHS
criteria, it should not be disposed of in regular trash or down the drain.[8] Collect in a sealed,
properly labeled container and consult your local EHS for disposal guidance.

e For SACOA SE14: This product is a combustible liquid and may cause irritation upon
contact.[9] Spills should be contained with an inert absorbent material (e.g., sand, soil) and
collected in a sealed, labeled container for disposal.[9] Prevent runoff into drains and
waterways.[9]

e For SAE 12L14 and SAE 14 (Leaded Steel/Alloy): Due to the presence of lead, these solid
materials are considered hazardous waste.[1][2][3] Solid wastes containing more than 5 ppm
of lead are regulated.[7] Collect scrap metal, shavings, or contaminated materials in a
designated, labeled container for hazardous solid waste. Do not mix with non-hazardous
solid waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of laboratory
chemicals.
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Caption: Logical workflow for the safe disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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